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Compound of Interest

Compound Name: Octacosane

Cat. No.: B166375

Essential Safety and Handling Guide for Octacosane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for handling
Octacosane in a laboratory setting. Our goal is to furnish you with comprehensive procedural
guidance to ensure safe operational and disposal practices, fostering a culture of safety and
trust.

Octacosane is a straight-chain alkane with 28 carbon atoms.[1] It is a white, waxy solid or
powder at room temperature and is insoluble in water.[2][3][4] While Octacosane is not
classified as a hazardous substance according to GHS standards, proper handling is crucial to
minimize any potential risks associated with its physical form and combustible nature.[5][6]

Physical and Chemical Properties

A summary of key quantitative data for Octacosane is presented in the table below for your
quick reference.
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Property Value Source
Molecular Formula C28H58 [2][5]
Molecular Weight 394.76 g/mol [2][5]
Melting Point 57-64 °C (135-147.2 °F) [21[7]
Boiling Point 278 °C (532 °F) at 15 mmHg [2]

Flash Point 227 °C (440.6 °F) [2][7]
Appearance White/Shiny Flakes or Powder [2]

Water Solubility Insoluble [11121[3114]
Vapor Pressure <1 mmHg @ 20 °C [2][7]

Personal Protective Equipment (PPE) Protocol

Adherence to the following personal protective equipment guidelines is mandatory when

handling Octacosane to ensure personal safety and prevent contamination.

PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from airborne

powder/dust particles.

Hand Protection

Standard laboratory gloves

(e.g., nitrile).

Prevents skin contact and

potential irritation.

Body Protection

A standard laboratory coat.

Protects clothing and skin from

spills.

Respiratory Protection

A NIOSH-approved respirator
is recommended if dust is

generated.

Minimizes inhalation of fine

particles.

Operational and Disposal Plans

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.lookchem.com/casno630-02-4.html
https://www.cosmobiousa.com/content/document/larodan/lrd-05-2800_octacosane_msds.pdf
https://www.lookchem.com/casno630-02-4.html
https://www.cosmobiousa.com/content/document/larodan/lrd-05-2800_octacosane_msds.pdf
https://www.lookchem.com/casno630-02-4.html
https://www.fishersci.com/store/msds?partNumber=AC129270250&countryCode=US&language=en
https://www.lookchem.com/casno630-02-4.html
https://www.lookchem.com/casno630-02-4.html
https://www.fishersci.com/store/msds?partNumber=AC129270250&countryCode=US&language=en
https://www.lookchem.com/casno630-02-4.html
https://foodb.ca/compounds/FDB001869
https://www.lookchem.com/casno630-02-4.html
https://www.solubilityofthings.com/octacosane
https://pubchem.ncbi.nlm.nih.gov/compound/Octacosane
https://www.lookchem.com/casno630-02-4.html
https://www.fishersci.com/store/msds?partNumber=AC129270250&countryCode=US&language=en
https://www.benchchem.com/product/b166375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Follow these step-by-step procedures for the safe handling, storage, and disposal of
Octacosane.

Handling and Storage

o Engineering Controls: Handle Octacosane in a well-ventilated area. Use a chemical fume
hood or other local exhaust ventilation if there is a potential to generate dust.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,
drink, or smoke in the laboratory.

o Storage: Store in a tightly closed container in a cool, dry place away from heat and strong
oxidizing agents.[7][8]

Spill Response

o Minor Spills: For small spills, sweep up the solid material, taking care to minimize dust
generation. Place the collected material into a suitable, labeled container for disposal.[5] The
spill area can then be wiped with a damp cloth.

e Major Spills: In the event of a large spill, evacuate the area and prevent the generation of
dust. If necessary, use a HEPA-filtered vacuum for cleanup.

Disposal Plan

Octacosane is not classified as hazardous waste.[5] However, all chemical waste should be
disposed of in accordance with local, state, and federal regulations.

» Waste Collection: Collect waste Octacosane and any contaminated materials (e.g., gloves,
wipes) in a designated and clearly labeled waste container.

o Disposal Route: Dispose of the waste through your institution's chemical waste program. Do
not dispose of it down the drain or in the regular trash.

Workflow for Safe Handling of Octacosane

The following diagram illustrates the decision-making process for ensuring safe handling of
Octacosane in the laboratory.
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Start: Handling Octacosane

'
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Caption: Workflow for PPE Selection when Handling Octacosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

